![molecular formula C23H22N4O2S B2591742 N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide CAS No. 1021230-17-0](/img/structure/B2591742.png)
N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antifolate and Antitumor Agents
- The compound has been studied for its role as an antifolate, targeting dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis in cancer cells. Classical and nonclassical analogues of related structures have shown potent inhibitory effects against human DHFR, indicating potential as antitumor agents. These compounds were synthesized to explore their efficacy in inhibiting tumor cell growth, with some demonstrating promising results in preclinical models (Gangjee et al., 2007; Gangjee et al., 2008).
Antibacterial and Antimicrobial Activity
- Investigations into the antimicrobial properties of derivatives of the compound have revealed significant activity against various bacterial strains, including Methicillin-Resistant Staphylococcus aureus (MRSA). These findings underscore the potential of these compounds in addressing drug-resistant bacterial infections (Chaudhari et al., 2020).
Crystal Structure Analysis
- Crystal structure analysis of similar compounds has provided insights into their molecular conformation, which is vital for understanding how these compounds interact with their target enzymes. Such studies contribute to the design of more effective drugs by revealing the structural basis of enzyme inhibition (Subasri et al., 2016; Subasri et al., 2017).
Dual Inhibitory Activity
- Some derivatives have been identified as dual inhibitors of both thymidylate synthase and dihydrofolate reductase, two enzymes involved in nucleotide synthesis. This dual inhibitory activity suggests a potential for these compounds to be developed into antitumor agents with a broad spectrum of action (Gangjee et al., 2000).
Anticancer Activity
- Derivatives have also been explored for their anticancer activity, with some showing potent effects against leukemia cell lines. These findings highlight the therapeutic potential of these compounds in cancer treatment, warranting further investigation into their mechanism of action and efficacy in vivo (Horishny et al., 2021).
Properties
IUPAC Name |
N-benzyl-2-[(3-ethyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2S/c1-2-27-22(29)21-20(18(14-25-21)17-11-7-4-8-12-17)26-23(27)30-15-19(28)24-13-16-9-5-3-6-10-16/h3-12,14,25H,2,13,15H2,1H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRWPDJVZNMQDQM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C(=CN2)C3=CC=CC=C3)N=C1SCC(=O)NCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.